Cas no 21816-20-6 (1-Cyclobutene-1-ethanol)

1-Cyclobutene-1-ethanol structure
1-Cyclobutene-1-ethanol structure
Product Name:1-Cyclobutene-1-ethanol
CAS No:21816-20-6
MF:C6H10O
MW:98.1430020332336
CID:258805
PubChem ID:317541
Update Time:2025-04-19

1-Cyclobutene-1-ethanol Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclobutene-1-ethanol
    • 2-(cyclobuten-1-yl)ethanol
    • NSC249804
    • 2-(1-Cyclobutenyl)ethanol
    • NSC-249804
    • UNII-D7E34EXB8Z
    • 2-(1-cyclobutenyl)-ethanol
    • D7E34EXB8Z
    • 21816-20-6
    • DTXSID70312102
    • Inchi: 1S/C6H10O/c7-5-4-6-2-1-3-6/h2,7H,1,3-5H2
    • InChI Key: HAMMEPSPRBLFLR-UHFFFAOYSA-N
    • SMILES: OCCC1=CCC1

Computed Properties

  • Exact Mass: 98.0732
  • Monoisotopic Mass: 98.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 84.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.008
  • Boiling Point: 150°Cat760mmHg
  • Flash Point: 63.2°C
  • Refractive Index: 1.505
  • PSA: 20.23
  • LogP: 1.08900
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd